QC6352

• CAS No.: 1851373-36-8
• Product Name: QC6352
• Molecular Formula: C24H25N3O2
• Molecular Weight: 387.483
• IUPAC Name: 3-[[(1R)-6-(N-methylanilino)-1,2,3,4-tetrahydronaphthalen-1-yl]methylamino]pyridine-4-carboxylic acid
• Standard InChI: InChI=1S/C24H25N3O2/c1-27(19-8-3-2-4-9-19)20-10-11-21-17(14-20)6-5-7-18(21)15-26-23-16-25-13-12-22(23)24(28)29/h2-4,8-14,16,18,26H,5-7,15H2,1H3,(H,28,29)/t18-/m0/s1
• Standard InChIKey: XSMABFRQESMONQ-SFHVURJKSA-N
• SMILES: CN(C1=CC=CC=C1)C2=CC3=C(C=C2)C(CCC3)CNC4=C(C=CN=C4)C(=O)O
• Appearance: Solid powder
• Description: QC6352 is a potent KDM4 family inhibitor that is efficacious in breast and colon cancer PDX models. QC6352 demonstrated an IC50 of 5 nM in BR0869f after a 5-day incubation, and an IC50 of 13 nM in the SU60 model. as excellent physical properties and drug-like characteristics. QC6352 showed favorable in vivo efficacy in a breast cancer PDX model and reduced the tumor initiating cell populations, which are associated with resistance to chemotherapy treatments.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: QC6352; QC-6352; QC 6352.
• Reference: Design of KDM4 Inhibitors with Antiproliferative Effects in Cancer Models
• PubChem Compound: 118598059
• Last Modified: Nov 11 2021